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Compound of Interest

Compound Name: Triisopropyl phosphate

Cat. No.: B1209169

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (TiiP), an organophosphate ester, is a versatile chemical compound
with a range of industrial and research applications. This technical guide provides a
comprehensive overview of the core chemical and physical properties of triisopropyl
phosphate, with a focus on data relevant to researchers, scientists, and professionals in the
field of drug development. This document summarizes key quantitative data, outlines
experimental protocols, and visualizes important chemical processes.

Chemical and Physical Properties

Triisopropyl phosphate is a colorless liquid at room temperature.[1] Its fundamental
properties are summarized in the tables below, providing a consolidated resource for easy
reference and comparison.

Table 1: General Chemical Properties of Triisopropyl
Phosphate
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Property Value Source(s)

IUPAC Name tripropan-2-yl phosphate [2]

Phosphoric acid, tris(1-
Synonyms methylethyl) ester; Isopropyl [2][3]
phosphate; TiiP

CAS Number 513-02-0 [3]
Molecular Formula CoH2104P [2][3]
Molecular Weight 224.23 g/mol [2]
CC(C)OP(=0)
SMILES
(oc(c)c)oc(c)c
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ble 2: Physical ies of Trii | Phosol

Property Value Source(s)
Physical State Colorless liquid [2]
Melting Point -93°C [4]
Boiling Point 224 °C (at 760 mmHg) [3]
Density 0.970 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.4070 [3]
Flash Point 61 °C (closed cup) [5]
Solubility in Water Poor [4]

o ) Soluble in chloroform (slightly)
Solubility in Organic Solvents ) [6]
and methanol (sparingly)

Vapor Pressure Data not available
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Experimental Protocols

This section details the methodologies for the synthesis of triisopropyl phosphate and the
determination of its key physical properties, providing a practical guide for laboratory work.

Synthesis of Triisopropyl Phosphate

A common method for the synthesis of triisopropyl phosphate involves the reaction of
phosphorus oxychloride with isopropy! alcohol.[7] A detailed experimental protocol is described
below.[8]

Materials:

Isopropyl alcohol

e Acetone

e Phosphorus oxychloride

e Sodium isopropoxide solution in isopropanol
e Three-port flask (2L)

e Stirring apparatus

e Cooling bath

e Vacuum pump

Fractional distillation apparatus
Procedure:

e To a 2L three-port flask, add 480.8 g (8 mol) of isopropyl alcohol and 92.9 g (3.2 mol) of
acetone.

e Stir the mixture and cool it to below 10 °C using a cooling bath.
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e While stirring, slowly add 245.33 g (1.6 mol) of phosphorus oxychloride dropwise, ensuring
the reaction temperature does not exceed 10 °C. The addition should take approximately 50
minutes.

 After the addition is complete, continue stirring for 10 minutes.
e Heat the mixture to 30 °C under vacuum (10 mmHg) and allow it to react for 3 hours.

» At the end of the reaction, add a solution containing 20.5 g of sodium isopropoxide in
isopropanol and stir for one hour.

o After cooling, add water to dissolve the sodium chloride byproduct.
o Separate the organic phase and wash it until neutral.

» Remove moisture and low-boiling components (isopropanol and diethyl ether) by reduced
pressure distillation to obtain the crude triisopropyl phosphate.

o Purify the crude product by fractional distillation under reduced pressure to yield pure
triisopropyl phosphate.

The following diagram illustrates the workflow for the synthesis of triisopropyl phosphate.
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Synthesis of Triisopropyl Phosphate Workflow

1. Mix Isopropyl Alcohol and Acetone

i

2. Cool Mixture to <10°C

i

3. Add Phosphorus Oxychloride Dropwise

'

4. React under Vacuum at 30°C

Y

5. Add Sodium Isopropoxide Solution

'

6. Aqueous Workup and Phase Separation

i

7. Distillation and Purification

Final Product:
Triisopropyl Phosphate
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Workflow for Physical Property Determination

Melting Point (OECD 102) Boiling Point (OECD 103) Density (OECD 109) Water Solubility (OECD 105)
Sample in Capillary Tube Ebulliometer/Distillation Setup Pycnometer/Hydrometer Equilibrate with Water
A 4 A 4 A 4 A 4
Controlled Heating Heat to Boiling Measure Mass and/or Volume Separate Aqueous Phase
Y Y \ 4 Y
Observe Melting Range Measure Temperature at Equilibrium Calculate Density Analyze Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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